Cas no 88939-02-0 (Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester)

Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester structure
88939-02-0 structure
Product name:Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:88939-02-0
MF:C9H16O2S
MW:188.287141799927
CID:619228
PubChem ID:14691861

Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
    • S-tert-butyl 2-methyl-3-oxobutanethioate
    • DTXSID70563051
    • 88939-02-0
    • S-(tert-butyl) 2-methyl-3-oxobutanethioate
    • Inchi: InChI=1S/C9H16O2S/c1-6(7(2)10)8(11)12-9(3,4)5/h6H,1-5H3
    • InChI Key: OOCJZRFUBHRDRE-UHFFFAOYSA-N
    • SMILES: CC(C(=O)C)C(=O)SC(C)(C)C

Computed Properties

  • Exact Mass: 188.08710092g/mol
  • Monoisotopic Mass: 188.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.4Ų

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